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Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-methyl-6-nitrobenzoate is a valuable chemical intermediate in organic synthesis,
particularly in the preparation of more complex molecules for pharmaceutical and materials
science research. This technical guide provides a comprehensive overview of its
physicochemical properties, a detailed experimental protocol for its synthesis from
commercially available starting materials, and a discussion of its known applications. While the
specific historical details of its initial discovery are not prominently documented in readily
available literature, this document consolidates current scientific knowledge regarding its
preparation and characteristics.

Physicochemical Properties

The fundamental physicochemical properties of Methyl 2-methyl-6-nitrobenzoate (CAS No.
61940-22-5) are summarized in the table below. These properties are essential for its handling,
characterization, and use in synthetic applications.
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Property Value Reference
Molecular Formula CoHoNO4 [1]
Molecular Weight 195.17 g/mol [1]

CAS Number 61940-22-5 [1]

Physical Form Solid

Boiling Point 283.4°C [2]

methyl 2-methyl-6-
IUPAC Name ) [1]
nitrobenzoate

Synthesis of Methyl 2-methyl-6-nitrobenzoate

The synthesis of Methyl 2-methyl-6-nitrobenzoate is typically achieved through a two-step
process: the oxidation of a suitable precursor to form 2-methyl-6-nitrobenzoic acid, followed by
the esterification of the carboxylic acid with methanol.

Synthesis of the Precursor: 2-Methyl-6-nitrobenzoic Acid

A modern and efficient method for the synthesis of 2-methyl-6-nitrobenzoic acid involves the
oxidation of 3-nitro-o-xylene. This method is advantageous as it is a co-production process that
can also yield 3-nitro-2-methylbenzoic acid.

Experimental Protocol: Oxidation of 3-nitro-o-xylene
o Materials: 3-nitro-o-xylene, dilute nitric acid, oxygen.

e Procedure:

o

3-nitro-o-xylene and dilute nitric acid are charged into an oxidation reaction vessel.

o

The mixture is heated, and oxygen is introduced as the oxidant under pressure.

[¢]

The reaction is maintained at a controlled temperature and pressure until completion.
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o Upon completion, the reaction mixture is cooled, and the crude product containing 2-
methyl-6-nitrobenzoic acid and 3-nitro-2-methylbenzoic acid is isolated by filtration.

o The crude product is then purified through a series of washing and separation steps to
yield pure 2-methyl-6-nitrobenzoic acid.

Esterification of 2-Methyl-6-nitrobenzoic Acid

The final step in the synthesis of Methyl 2-methyl-6-nitrobenzoate is the esterification of the
precursor acid with methanol, typically under acidic conditions (Fischer esterification).

Experimental Protocol: Fischer Esterification
o Materials: 2-methyl-6-nitrobenzoic acid, methanol, concentrated sulfuric acid (catalyst).
e Procedure:

o In a round-bottom flask equipped with a reflux condenser, dissolve 2-methyl-6-nitrobenzoic
acid in an excess of methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature.
o Remove the excess methanol under reduced pressure.

o Dissolve the residue in an organic solvent such as ethyl acetate and wash with a saturated
solution of sodium bicarbonate to neutralize the acidic catalyst, followed by washing with
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude Methyl 2-methyl-6-nitrobenzoate.

o The crude product can be further purified by recrystallization or column chromatography to
obtain the final product of high purity.
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Spectroscopic Data

The characterization of Methyl 2-methyl-6-nitrobenzoate relies on various spectroscopic

techniques. While a complete set of spectra for the target molecule is not readily available in all

databases, data for its precursor and related isomers can provide valuable comparative

information.

Spectrum Type

Key Features (for
precursor 2-methyl-6-
nitrobenzoic acid)

Reference

1H NMR

In DMSO-dse, characteristic
peaks are observed at
approximately 7.998 ppm,
7.733 ppm, and 7.608 ppm for
the aromatic protons, and a
peak at 2.414 ppm for the

methyl protons.

[3]

Mass Spectrum

The mass spectrum of the
precursor acid shows a
molecular ion peak
corresponding to its molecular

weight.

[4]

IR Spectrum

The IR spectrum of the
precursor acid exhibits
characteristic absorptions for
the carboxylic acid O-H
stretch, the C=0 stretch, and

the N-O stretches of the nitro

group.

[5]

Note: The spectroscopic data provided is for the precursor acid, 2-methyl-6-nitrobenzoic acid,

and serves as a reference for the characterization of the final ester product.

Applications and Significance
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Methyl 2-methyl-6-nitrobenzoate is primarily utilized as a building block in organic synthesis.
Its functional groups—the methyl ester and the nitro group on a substituted benzene ring—
allow for a variety of chemical transformations.

One notable application is in the synthesis of pharmacologically active molecules. For instance,
it has been used as an intermediate in the preparation of compounds with potential applications
in cancer therapy.[6] The nitro group can be reduced to an amine, which can then be further
functionalized, while the ester group can be hydrolyzed or converted to other functional groups,
making it a versatile precursor for a wide range of target molecules.

Logical Relationships and Workflows

The synthesis of Methyl 2-methyl-6-nitrobenzoate follows a logical progression from a readily
available starting material through a two-step synthetic sequence. This workflow is depicted in
the following diagram.

Caption: Synthetic workflow for Methyl 2-methyl-6-nitrobenzoate.

Conclusion

Methyl 2-methyl-6-nitrobenzoate is a key synthetic intermediate with established utility in the
preparation of complex organic molecules. This guide has provided essential data on its
properties and a detailed, practical methodology for its synthesis. While the historical origins of
this compound remain to be fully elucidated, its contemporary relevance in chemical research
and development is clear. The information presented herein is intended to support researchers
and scientists in the effective utilization of this versatile chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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